Cas no 2414391-86-7 (4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile)

• Product Name: 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile
• CAS No: 2414391-86-7
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• CID: 5924293
• PubChem ID: 165663600
• Update Time: 2025-07-23

4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-37273018
• 4-oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile
• 2414391-86-7
• 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile

• Inchi： 1S/C10H6N2O2/c11-5-7-6-14-9-4-2-1-3-8(9)12-10(7)13/h1-4,6H,(H,12,13)
• InChI Key： CZKLZHXRSCCXMR-UHFFFAOYSA-N
• SMILES： O1C=C(C#N)C(NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 186.042927438g/mol
• Monoisotopic Mass: 186.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.1Ų

Additional information on 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile

Introduction to 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile (CAS No. 2414391-86-7)

4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. With the CAS number 2414391-86-7, this compound represents a derivative of benzoxazepine, a class of scaffolds known for their diverse biological activities. The presence of a nitrile group at the 3-position and a lactam moiety at the 4-position introduces unique electronic and steric features that make it a promising candidate for further investigation.

The benzoxazepine core is a fused bicyclic system consisting of a benzene ring and an oxygen-containing five-membered ring, which is further modified by nitrogen atoms. This structural motif is well-documented for its role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile derivative, in particular, has been studied for its potential interactions with enzymes and receptors that are implicated in neurological disorders and cancer.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile, allowing researchers to predict binding affinities and identify potential lead structures with remarkable accuracy. These computational approaches have been complemented by experimental validations, where the compound has been tested for its ability to modulate key targets such as GABA receptors and kinase enzymes. Preliminary findings suggest that this derivative exhibits promising activity in preclinical models of anxiety and pain syndromes.

The nitrile group in 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile plays a critical role in determining its pharmacokinetic profile. Nitrile-containing compounds are known for their ability to undergo hydrolysis into carboxylic acids, which can influence metabolic stability and bioavailability. Studies have shown that such modifications can enhance binding interactions by increasing hydrogen bonding capabilities or altering electronic distributions at the binding site. This has led to the exploration of nitrile derivatives as tools for drug development, particularly in the context of central nervous system (CNS) therapeutics.

In parallel with structural optimization efforts, researchers have been investigating synthetic routes to 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile that improve yield and scalability. Modern synthetic methodologies often leverage transition metal catalysis and asymmetric reactions to achieve high enantioselectivity and minimize byproduct formation. These advancements not only facilitate the production of complex molecules but also allow for greater diversity in analog design. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions within the benzoxazepine framework.

The pharmacological evaluation of 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile has revealed intriguing interactions with both central and peripheral nervous system targets. In vitro assays have demonstrated its ability to inhibit certain kinases that are overexpressed in tumor cells, suggesting potential applications in oncology research. Additionally, its modulation of GABAergic pathways has raised interest among scientists studying neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's dual action on multiple targets makes it an attractive candidate for multitarget drug discovery strategies.

One of the most compelling aspects of 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile is its structural versatility. By modifying substituents at various positions within the benzoxazepine core or introducing additional functional groups like amides or sulfonamides, chemists can generate libraries of derivatives with tailored pharmacological profiles. This flexibility has enabled the exploration of novel therapeutic avenues across different disease areas. For example, derivatives with enhanced solubility or metabolic stability have been designed to improve oral bioavailability while maintaining efficacy.

The integration of machine learning models into drug discovery pipelines has further accelerated the development process for compounds like 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile. These models can predict biological activity based on molecular descriptors derived from quantum mechanical calculations or experimental data sets. By leveraging such tools early in the design phase, researchers can prioritize promising candidates for synthesis and testing without extensive trial-and-error experimentation. This approach aligns with broader trends toward data-driven innovation in pharmaceutical research.

Future directions for studying 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile may include exploring its role as a scaffold for covalent inhibitors—molecules that form stable bonds with target proteins to enhance duration of action or reduce off-target effects. Advances in proteomics and mass spectrometry have made it possible to identify covalent modification sites on proteins at an unprecedented level of detail. Such information could guide rational design efforts aimed at optimizing potency while minimizing toxicity concerns.

Another exciting avenue involves investigating how 4-Oxo-4,5-dihydro-1,5-benzoxazepine-3-carbonitrile interacts with other biological components beyond enzymes and receptors—such as nucleic acids or lipids—that may influence therapeutic outcomes indirectly through epigenetic mechanisms or signaling cascades involving second messengers like cyclic AMP (cAMP). Understanding these broader interactions could reveal unexpected benefits or side effects associated with benzoxazepine derivatives when used therapeutically.

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